Cas no 1803992-35-9 (2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1803992-35-9
• MF: C₉H₃BrClF₆NO₂
• MW: 386.473041772842
• CID: 4845861
• Update Time: 2025-06-08

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H3BrClF6NO2/c10-2-4-6(8(12,13)14)3(7(11)19)1-5(18-4)20-9(15,16)17/h1H,2H2
• InChI Key： NSKSJXXJRWSUFH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(C(=O)Cl)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1803992-35-9): An Overview

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1803992-35-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its bromomethyl, trifluoromethoxy, and trifluoromethyl substituents, offers a unique combination of reactivity and stability, making it a valuable building block for the development of novel pharmaceuticals and materials.

The molecular structure of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride is particularly noteworthy. The bromomethyl group provides a reactive site for various substitution reactions, while the trifluoromethoxy and trifluoromethyl groups impart significant electronic and steric effects. These features make the compound highly suitable for use in the synthesis of complex molecules with tailored properties.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride. For instance, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of this compound through a palladium-catalyzed cross-coupling reaction. This method not only improved the yield but also reduced the formation of by-products, making it an attractive option for large-scale production.

In the realm of medicinal chemistry, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride has shown promise as a key intermediate in the development of novel drugs. Its ability to form stable covalent bonds with biological targets has been exploited in the design of inhibitors for various enzymes and receptors. A notable example is its use in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

The trifluoromethoxy group in 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride plays a crucial role in modulating the pharmacological properties of derived compounds. Research has shown that this group can enhance lipophilicity and metabolic stability, thereby improving drug efficacy and reducing side effects. Additionally, the presence of fluorine atoms can influence the binding affinity and selectivity of drug molecules, making them more effective against specific targets.

The carbonyl chloride functionality in 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride provides additional reactivity options. This group can undergo nucleophilic acyl substitution reactions to form amides, esters, and other derivatives. These transformations are essential for fine-tuning the biological activity and physicochemical properties of final products.

In conclusion, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1803992-35-9) is a highly functionalized compound with broad applications in organic synthesis and medicinal chemistry. Its unique combination of substituents offers a wide range of reactivity options, making it an invaluable tool for researchers aiming to develop novel pharmaceuticals and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemical research.